Cas no 450345-00-3 (N4-(3,3-diphenylpropyl)-5-nitropyrimidine-4,6-diamine)

• Product Name: N4-(3,3-diphenylpropyl)-5-nitropyrimidine-4,6-diamine
• CAS No: 450345-00-3
• MF: C₁₉H₁₉N₅O₂
• MW: 349.386463403702
• CID: 6447536
• Update Time: 2025-06-09

N4-(3,3-diphenylpropyl)-5-nitropyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N4-(3,3-diphenylpropyl)-5-nitropyrimidine-4,6-diamine
• 4,6-Pyrimidinediamine, N4-(3,3-diphenylpropyl)-5-nitro-

• Inchi： 1S/C19H19N5O2/c20-18-17(24(25)26)19(23-13-22-18)21-12-11-16(14-7-3-1-4-8-14)15-9-5-2-6-10-15/h1-10,13,16H,11-12H2,(H3,20,21,22,23)
• InChI Key： KOQVOJTWWXYVOV-UHFFFAOYSA-N
• SMILES： C1=NC(N)=C([N+]([O-])=O)C(NCCC(C2=CC=CC=C2)C2=CC=CC=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on N4-(3,3-diphenylpropyl)-5-nitropyrimidine-4,6-diamine

N4-(3,3-diphenylpropyl)-5-nitropyrimidine-4,6-diamine (CAS No. 450345-00-3): A Comprehensive Overview

N4-(3,3-diphenylpropyl)-5-nitropyrimidine-4,6-diamine (CAS No. 450345-00-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines, which are widely studied for their diverse biological activities and potential therapeutic applications. The unique structural features of N4-(3,3-diphenylpropyl)-5-nitropyrimidine-4,6-diamine make it an intriguing candidate for various pharmacological studies.

The chemical structure of N4-(3,3-diphenylpropyl)-5-nitropyrimidine-4,6-diamine is characterized by a pyrimidine core substituted with a nitro group at the 5-position and a 3,3-diphenylpropyl group at the 4-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The nitro group is known for its strong electron-withdrawing effect, which can influence the compound's reactivity and stability. The 3,3-diphenylpropyl substituent, on the other hand, contributes to the compound's lipophilicity and may affect its bioavailability and cellular uptake.

Recent studies have highlighted the potential of N4-(3,3-diphenylpropyl)-5-nitropyrimidine-4,6-diamine in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an antiviral agent. Preliminary studies have shown that N4-(3,3-diphenylpropyl)-5-nitropyrimidine-4,6-diamine has inhibitory effects on viral replication in vitro. Specifically, it has been found to be effective against certain strains of influenza virus and herpes simplex virus (HSV). The mechanism of action appears to involve interference with viral RNA synthesis and protein expression. Further research is needed to elucidate the exact molecular pathways involved and to assess its efficacy in vivo.

In addition to its anti-inflammatory and antiviral properties, N4-(3,3-diphenylpropyl)-5-nitropyrimidine-4,6-diamine has also shown promise in cancer research. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. This suggests that it may have potential as a chemotherapeutic agent or as an adjuvant therapy in combination with existing cancer treatments.

The pharmacokinetic profile of N4-(3,3-diphenylpropyl)-5-nitropyrimidine-4,6-diamine has been investigated to understand its behavior in biological systems. In preclinical studies using animal models, the compound exhibited good oral bioavailability and a favorable pharmacokinetic profile. It was rapidly absorbed from the gastrointestinal tract and distributed to various tissues. The half-life was found to be moderate, indicating that it could be administered less frequently without compromising therapeutic efficacy.

Toxicity studies have also been conducted to evaluate the safety profile of N4-(3,3-diphenylpropyl)-5-nitropyrimidine-4,6-diamine. In acute toxicity tests using rodents, no significant adverse effects were observed at doses up to 1000 mg/kg. Chronic toxicity studies are ongoing to assess long-term safety and potential side effects. Preliminary data suggest that the compound is well-tolerated at therapeutic doses.

The synthesis of N4-(3,3-diphenylpropyl)-5-nitropyrimidine-4,6-diamine involves several steps and requires careful control of reaction conditions to ensure high yield and purity. One common synthetic route involves the condensation of 5-nitropyrimidine-2,4(1H,3H)-dione with 1-bromo-1-(diphenylmethyl)ethane followed by reduction and subsequent functionalization steps. Advances in synthetic chemistry have led to more efficient methods for producing this compound on a larger scale.

In conclusion, N4-(3,3-diphenylpropyl)-5-nitropyrimidine-4,6-diamine (CAS No. 450345-00-3) is a multifaceted compound with a range of potential therapeutic applications. Its unique chemical structure confers specific biological activities that make it an attractive candidate for further research and development in areas such as anti-inflammatory agents, antiviral drugs, and cancer therapeutics. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.